![molecular formula C12H18N2O2 B1520840 (2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester CAS No. 850203-57-5](/img/structure/B1520840.png)
(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester
Overview
Description
“(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester” is a chemical compound with the CAS Number: 850203-57-5. It has a molecular weight of 222.29 and its molecular formula is C12H18N2O2 . It appears as a light yellow liquid .
Molecular Structure Analysis
The molecular structure of “(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester” is defined by its molecular formula, C12H18N2O2 . For a more detailed analysis, techniques such as NMR, HPLC, LC-MS, UPLC can be used .Physical And Chemical Properties Analysis
“(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester” is a light yellow liquid . More detailed physical and chemical properties such as boiling point, melting point, etc., are not available in the current resources.Scientific Research Applications
Pharmacological Actions and Applications
- Physostigmine-like Actions: A study by Aeschlimann and Reinert (1931) on analogues of physostigmine, including compounds structurally related to "(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester," demonstrated physostigmine-like activity in terms of miotic action and stimulation of intestinal peristalsis. This suggests potential applications in mimicking or enhancing physiological processes similar to those influenced by physostigmine (Aeschlimann & Reinert, 1931).
Chemical Synthesis and Protecting Group Applications
- Carboxyl-Protecting Groups in Peptide Chemistry: The use of different protecting groups, such as the 2-(diphenylphosphino)ethyl group (DPPE), for carboxyl-protection in amino acids or peptides, described by Chantreux et al. (1984), highlights the importance of functional groups similar to "(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester" in peptide synthesis. These protecting groups are crucial for stabilizing sensitive functionalities during the synthesis process (Chantreux, Gamet, Jacquier, & Verducci, 1984).
Photocleavable Protecting Groups
- Photoactivation of Carboxylic Acids: Research on the photoactivation of butyric acid from benzocoumarin cages, including amino derivatives, by Soares et al. (2015), provides insight into the utility of photocleavable protecting groups for controlled release applications. This research could imply potential uses for similar structures in releasing active compounds in a controlled manner upon light exposure (Soares, Hungerford, Costa, & Gonçalves, 2015).
Esterification Techniques
- Synthesis of Benzyl Esters: Tummatorn et al. (2007) discussed a method for synthesizing benzyl esters, including those from amino acid and sugar derivatives, demonstrating the versatility and utility of esterification reactions in creating a wide range of compounds with potential applications in medicinal chemistry and materials science (Tummatorn, Albiniak, & Dudley, 2007).
properties
IUPAC Name |
benzyl N-(1-amino-2-methylpropan-2-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,9-13)14-11(15)16-8-10-6-4-3-5-7-10/h3-7H,8-9,13H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKVCDZMBQWFWAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Amino-1,1-dimethyl-ethyl)-carbamic acid benzyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.